Cas no 670227-88-0 (2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI))

• Product Name: 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI)
• CAS No: 670227-88-0
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 1018201
• PubChem ID: 45088567
• Update Time: 2025-11-02

2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI)
• SCHEMBL1446210
• EN300-6745935
• 1-(3-HYDROXYPROPYL)-1,3-DIAZINAN-2-ONE
• 1-(3-Hydroxypropyl)tetrahydropyrimidin-2(1H)-one
• 670227-88-0

• Inchi： 1S/C7H14N2O2/c10-6-2-5-9-4-1-3-8-7(9)11/h10H,1-6H2,(H,8,11)
• InChI Key： LDJDTTSBOOJIIL-UHFFFAOYSA-N
• SMILES： O=C1NCCCN1CCCO

Computed Properties

• Exact Mass: 158.10600
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.57000
• LogP: 0.05080

Additional information on 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI)

Comprehensive Overview of 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI) (CAS No. 670227-88-0)

2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI), with the CAS number 670227-88-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a tetrahydro ring and a 3-hydroxypropyl substituent enhances its solubility and potential interactions with biological targets, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for pyrimidinone derivatives has surged due to their applications in designing novel therapeutics. Researchers are particularly interested in 670227-88-0 for its potential role in modulating enzymatic pathways and receptor binding. Its unique structure allows for selective interactions, which is crucial in the development of targeted therapies for conditions such as inflammation and metabolic disorders. The compound's hydroxypropyl group also contributes to its stability, a key factor in formulation science.

The synthesis of 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI) involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize its synthesis using eco-friendly catalysts and solvents, aligning with global sustainability goals.

From a commercial perspective, CAS 670227-88-0 is supplied by leading chemical manufacturers under stringent quality controls. Its applications extend beyond pharmaceuticals, including agrochemicals and material science, where its heterocyclic core serves as a building block for functional materials. As the scientific community continues to explore its properties, 670227-88-0 remains a compound of high relevance in both academic and industrial settings.

Frequently asked questions about 2(1H)-Pyrimidinone,tetrahydro-1-(3-hydroxypropyl)-(9CI) include inquiries about its solubility, stability under various conditions, and compatibility with other reagents. These queries reflect the compound's versatility and the need for detailed technical data to support its use in complex formulations. Additionally, its role in drug delivery systems and bioconjugation strategies is a hot topic among researchers aiming to enhance therapeutic efficacy.

In conclusion, 670227-88-0 exemplifies the intersection of chemistry and biology, offering a scaffold for innovation in multiple fields. Its study not only advances fundamental knowledge but also paves the way for practical applications that address contemporary health and environmental challenges. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.